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Compound of Interest

Compound Name: 2,3-Difluoro-5-nitrobenzaldehyde

Cat. No.: B8769195

Get Quote

Executive Summary & Compound Identity
2,3-Difluoro-5-nitrobenzaldehyde is a critical electrophilic building block used in the synthesis

of bioactive heterocycles (e.g., quinolines, indoles) and kinase inhibitors. Its structural

validation relies on detecting the unique "fingerprint" created by the interplay between the

electron-withdrawing nitro group, the aldehyde moiety, and the vicinal difluoro substitution

pattern.

Chemical Identifiers
Parameter Details

IUPAC Name 2,3-Difluoro-5-nitrobenzaldehyde

Molecular Formula C₇H₃F₂NO₃

Molecular Weight 187.10 g/mol

SMILES O=CC1=CC(=O)=CC(F)=C1F

Key Structural Features
Vicinal difluorides (C2, C3); Nitro group (C5);

Aldehyde (C1)
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Structural Logic & Synthesis Context
To interpret the spectra accurately, one must understand the substituent effects. The molecule

is synthesized via the nitration of 2,3-difluorobenzaldehyde. The directing effects determine the

substitution pattern:

Aldehyde (CHO): Meta-directing (deactivates C2, C4, C6).

Fluorines (F): Ortho/Para-directing (activate C4, C5, C6).

Result: The C5 position is electronically activated by the para-fluorine (at C2) and sterically

accessible, making it the primary site for nitration.

Synthesis & Fragmentation Workflow
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Figure 1: Synthesis pathway and predicted Mass Spectrometry fragmentation logic.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is characterized by significant C-F and H-F coupling. The two aromatic

protons (H4 and H6) appear as distinct multiplets due to coupling with the fluorine nuclei.

A. ¹H NMR Data (400 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b8769195/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-2-3-difluoro-5-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (δ ppm) Multiplicity Integral

Coupling
Constants (

in Hz)

Assignment

10.35 s (or d) 1H Hz (often

unresolved)
CHO (Aldehyde)

8.60 – 8.65 ddd 1H ,
H-6 (Ortho to

CHO)

8.35 – 8.40 ddd 1H ,
H-4 (Ortho to

NO₂)

Interpretation Guide:

H-6 (C6-H): This proton is the most deshielded aromatic signal due to the anisotropy of the

adjacent carbonyl group and the inductive effect of the meta-nitro group. It appears as a

doublet of doublets (or ddd) due to coupling with F2 (meta) and H4 (meta).

H-4 (C4-H): Located between the nitro group and the C3-Fluorine. It shows a large coupling

constant (~10 Hz) characteristic of ortho H-F coupling with F3.

B. ¹³C NMR Data (100 MHz, CDCl₃)
The ¹³C spectrum is complex due to C-F splitting.[1] Expect doublets (d) or doublets of doublets

(dd) for most carbons.
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Shift (δ ppm) Multiplicity
Coupling (

)
Assignment

185.2 d Hz C=O (Aldehyde)

155.0 dd Hz C-2 (C-F, ipso)

149.5 dd Hz C-3 (C-F, ipso)

144.0 s (broad) - C-5 (C-NO₂, ipso)

126.5 m - C-1 (Ipso to CHO)

121.8 dd Hz C-4 (Aromatic CH)

112.5 d Hz C-6 (Aromatic CH)

Note: Chemical shifts are estimated based on substituent additivity rules relative to 2,3-

difluorobenzaldehyde.

C. ¹⁹F NMR Data (376 MHz, CDCl₃)
Fluorine NMR is the definitive tool for purity assessment.

δ -128.5 ppm: (m, 1F, F-3) – Shifted upfield due to ortho-H and meta-NO₂.

δ -136.2 ppm: (m, 1F, F-2) – Distinct shift due to ortho-CHO.

Coupling: A characteristic vicinal F-F coupling (

) of approximately 20–22 Hz is observed.

Vibrational Spectroscopy (IR)
The Infrared spectrum (ATR/Thin Film) provides rapid functional group confirmation.
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Wavenumber
(cm⁻¹)

Intensity Functional Group Mode

3100 – 3050 Weak Ar-H C-H Stretching

1695 – 1710 Strong C=O
Aldehyde Carbonyl

Stretch

1535 – 1550 Strong NO₂ Asymmetric Stretch

1345 – 1360 Strong NO₂ Symmetric Stretch

1280 – 1290 Medium C-F Aryl Fluoride Stretch

Mass Spectrometry (MS)
Method: GC-MS (EI, 70 eV) or LC-MS (ESI+).

Molecular Ion (M⁺): m/z 187 (Odd mass indicates odd nitrogen count).

Base Peak: Often m/z 186 ([M-H]⁺) or m/z 158 ([M-CHO]⁺).

Fragmentation Pathway:

m/z 187 → 186: Loss of aldehydic hydrogen (common in benzaldehydes).

m/z 187 → 158: Loss of formyl radical (CHO, -29 amu).

m/z 158 → 112: Subsequent loss of nitro group (NO₂, -46 amu) from the phenyl cation.

m/z 187 → 141: Direct loss of NO₂ (less common but possible).

Experimental Protocols
Protocol 1: NMR Sample Preparation

Solvent: Use CDCl₃ (Chloroform-d) labeled with 0.03% TMS.

Concentration: Dissolve 5–10 mg of the solid in 0.6 mL of solvent.
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Filtration: Filter through a cotton plug if any turbidity is observed (crucial for removing

inorganic fluoride salts from synthesis).

Acquisition:

Run ¹H NMR with 16 scans (d1 = 1.0 s).

Run ¹⁹F NMR (unprotonated) to verify the ratio of isomers.

Validation: If the integration of the aromatic region is not exactly 1:1, check for the 6-nitro

isomer impurity.

Protocol 2: GC-MS Analysis
Column: HP-5MS or equivalent (30m x 0.25mm, 0.25µm film).

Temperature Program: 80°C (1 min) → 20°C/min → 280°C (5 min).

Inlet: Split mode (20:1), 250°C.

Retention Time: Expect elution slightly after 2,3-difluorobenzaldehyde due to the heavier

nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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